Cas no 2138171-84-1 (1-(2-Bromoethyl)cyclooctan-1-ol)

• Product Name: 1-(2-Bromoethyl)cyclooctan-1-ol
• CAS No: 2138171-84-1
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5754627
• PubChem ID: 165450745
• Update Time: 2025-05-23

1-(2-Bromoethyl)cyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138171-84-1
• EN300-704250
• 1-(2-bromoethyl)cyclooctan-1-ol
• 1-(2-Bromoethyl)cyclooctan-1-ol

• Inchi： 1S/C10H19BrO/c11-9-8-10(12)6-4-2-1-3-5-7-10/h12H,1-9H2
• InChI Key： JKYYVTUHPKNMIC-UHFFFAOYSA-N
• SMILES： BrCCC1(CCCCCCC1)O

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Bromoethyl)cyclooctan-1-ol

Introduction to 1-(2-Bromoethyl)cyclooctan-1-ol (CAS No. 2138171-84-1)

1-(2-Bromoethyl)cyclooctan-1-ol is a versatile organic compound with the CAS number 2138171-84-1. This compound, also known as cyclooctanol derivative with bromoethyl group, has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique structural properties and potential applications. The molecule consists of a cyclooctane ring substituted with a hydroxyl group at position 1 and a bromoethyl group at position 2, making it a valuable intermediate in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of cyclooctanol derivatives in constructing complex molecular architectures. The bromoethyl group in 1-(2-Bromoethyl)cyclooctan-1-ol serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property makes it an ideal precursor for synthesizing a wide range of compounds, including pharmaceutical agents, agrochemicals, and advanced materials. Researchers have explored its use in the development of bioactive molecules, where the cyclooctane ring provides structural rigidity and enhances pharmacokinetic properties.

In the context of drug discovery, cyclooctanol derivatives have shown promise as scaffolds for designing inhibitors of various enzymes and receptors. For instance, studies have demonstrated that analogs of 1-(2-Bromoethyl)cyclooctan-1-ol can modulate the activity of kinases and G-protein coupled receptors (GPCRs), which are critical targets in treating diseases such as cancer and neurodegenerative disorders. The bromoethyl group's reactivity allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening.

Beyond pharmacology, cyclooctanol derivatives have found applications in materials science. The compound's ability to undergo polymerization under specific conditions has led to its investigation as a monomer for synthesizing novel polymers with tailored mechanical and thermal properties. Recent research has focused on incorporating cyclooctanol derivatives into polymeric materials for use in advanced composites, adhesives, and coatings. These materials exhibit enhanced durability and resistance to environmental factors, making them suitable for industrial applications.

Environmental considerations have also driven interest in cyclooctanol derivatives. Scientists are exploring their potential as biodegradable alternatives to traditional plastics. The bromoethyl group's reactivity can be harnessed to design polymers that degrade under specific environmental conditions, reducing their impact on ecosystems. This aligns with global efforts to develop sustainable materials and address plastic pollution.

In terms of synthesis, cyclooctanol derivatives can be prepared through various routes, including ring-opening reactions of epoxides or through cycloaddition processes. The choice of synthetic pathway depends on the desired product's complexity and functional groups' requirements. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the scalable production of cyclooctanol derivatives.

The physical properties of cyclooctanol derivatives are also significant. For example, their melting points and solubility profiles influence their behavior in different chemical environments. Researchers have utilized these properties to design solvents and reaction media with unique characteristics. Additionally, the compound's fluorescence properties under certain conditions make it a candidate for use in sensing applications or as a fluorescent probe in analytical chemistry.

Safety considerations are paramount when handling cyclooctanol derivatives, though they are not classified as hazardous substances under normal conditions. Proper storage and handling procedures are recommended to ensure worker safety and prevent environmental contamination.